N-benzyl-4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: N-benzyl-4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C19H15FN2O2/c20-16-8-6-14(7-9-16)18(23)15-10-17(21-12-15)19(24)22-11-13-4-2-1-3-5-13/h1-10,12,21H,11H2,(H,22,24)
• InChI Key: LGFRSORKYDRIDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC(=CN2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H15FN2O2
• Molecular Weight: 322.3 g/mol

Description

“N-benzyl-4-[2-(4-fluorobenzoyl)hydrazino]-4-oxobutanamide” is a chemical compound with the molecular formula C18H18FN3O3. Its molecular weight is 343.352 Da.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 343.352 Da. Other physical and chemical properties like melting point, boiling point, and density are not specified in the sources I found.

Scientific Research Applications

Synthesis and Biological Activity

N-benzyl-4-(4-fluorobenzoyl)-1H-pyrrole-2-carboxamide and its derivatives have been a subject of study due to their interesting chemical and biological properties. Research has focused on the synthesis, structural characterization, and evaluation of these compounds for various applications, particularly in medicinal chemistry.

One study discusses the synthesis and structural characterization of novel derivatives, including those related to this compound. These compounds have been evaluated for their cytotoxic effects on breast cancer cell lines, indicating potential applications in cancer research (Kelly et al., 2007).

Development of Imaging Agents

Another area of application is in the development of fluorine-18-labeled antagonists for imaging studies. For example, fluorinated derivatives have been synthesized and evaluated for their potential as imaging agents, providing insights into their binding properties and pharmacokinetics in biological systems (Lang et al., 1999).

Solid-Phase Synthesis Techniques

Research also extends to the solid-phase synthesis of related compounds, demonstrating the versatility of these chemical frameworks for generating diverse molecular architectures. This approach facilitates the rapid synthesis of complex molecules, which can be valuable for drug discovery and material science (Lee, Gauthier, & Rivero, 1999).

PARP Inhibitors for Cancer Therapy

Furthermore, these compounds serve as starting points for the development of poly(ADP-ribose) polymerase (PARP) inhibitors, a class of promising therapeutic agents for the treatment of cancer. The optimization of such compounds has led to the identification of potent inhibitors with favorable pharmacokinetic properties (Penning et al., 2010).

Polymer Synthesis and Material Science

In material science, derivatives of this compound have been used in the synthesis of novel polymers. These studies have focused on developing materials with unique properties, such as high thermal stability and solubility in polar solvents, which are important for various industrial applications (Hsiao, Yang, & Chen, 2000).